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Introduction
Copanlisib Dihydrochloride, also known by its code name BAY 80-6946 dihydrochloride, is a

potent and selective intravenous pan-class I phosphoinositide 3-kinase (PI3K) inhibitor.[1][2][3]

[4][5] It exhibits predominant activity against the PI3K-α and PI3K-δ isoforms, which are

frequently overexpressed in malignant B-cells.[6][7] This technical guide provides a

comprehensive overview of the molecular structure, physicochemical properties, and

mechanism of action of Copanlisib Dihydrochloride, along with detailed experimental

protocols relevant to its study.

Molecular Structure and Chemical Identity
Copanlisib Dihydrochloride is the dihydrochloride salt of copanlisib.[8][9] Its chemical

structure is characterized by a complex heterocyclic system.
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Table 1: Chemical Identity of Copanlisib Dihydrochloride

Identifier Value

IUPAC Name

2-amino-N-[7-methoxy-8-(3-morpholin-4-

ylpropoxy)-2,3-dihydro-1H-imidazo[1,2-

c]quinazolin-5-ylidene]pyrimidine-5-

carboxamide;dihydrochloride[8]

CAS Number 1402152-13-9[1][2][10]

Molecular Formula C23H30Cl2N8O4[3][8][10]

Synonyms
BAY 80-6946 dihydrochloride, Copanlisib HCl[8]

[10][11]

Physicochemical Properties
A thorough understanding of the physicochemical properties of Copanlisib Dihydrochloride is

essential for its formulation and delivery.

Table 2: Physicochemical Properties of Copanlisib Dihydrochloride
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Property Value

Molecular Weight 553.4 g/mol

Appearance Off-white to light yellow solid powder[1]

Solubility

Shows pH-dependent solubility; freely soluble in

0.1 M hydrochloric acid.[12] Soluble in DMSO.

[11] Water solubility is predicted to be 0.231

mg/mL.[10]

pKa
Specific experimental pKa values are not readily

available in the public domain.

Melting Point
A specific melting point is not consistently

reported in the public literature.

Storage

Store as a solid at -20°C for long-term (months

to years) or at 0-4°C for short-term (days to

weeks).[11] Solutions in DMSO can be stored at

-20°C.[11] Protect from moisture.

Mechanism of Action: PI3K Inhibition
Copanlisib is an ATP-competitive inhibitor of all four class I PI3K isoforms (α, β, δ, and γ), with

particularly high potency against the α and δ isoforms.[1][2][4][5][7] The PI3K/AKT/mTOR

signaling pathway is a critical regulator of cell proliferation, survival, and metabolism.[7] In

many cancers, this pathway is aberrantly activated. By inhibiting PI3K, copanlisib blocks the

conversion of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-

trisphosphate (PIP3), a key second messenger. This, in turn, prevents the activation of

downstream effectors like AKT, leading to the induction of apoptosis and inhibition of tumor cell

growth.[7]
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Copanlisib inhibits PI3K, blocking downstream signaling.

Biological Activity and Potency
The inhibitory activity of Copanlisib Dihydrochloride against PI3K isoforms has been

quantified through various in vitro assays.
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Table 3: In Vitro Inhibitory Activity (IC50) of Copanlisib

PI3K Isoform IC50 (nM)

PI3Kα 0.5[1][2][4][5]

PI3Kβ 3.7[1][2][4][5]

PI3Kγ 6.4[1][2][4][5]

PI3Kδ 0.7[1][2][4][5]

Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of Copanlisib
Dihydrochloride's activity.

In Vitro PI3K Kinase Inhibition Assay (HTRF)
This protocol describes a Homogeneous Time-Resolved Fluorescence (HTRF) assay to

measure the in vitro kinase activity of PI3K and the inhibitory potential of compounds like

copanlisib.
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Workflow for a PI3K HTRF kinase assay.

Methodology:

Compound Preparation: Prepare serial dilutions of Copanlisib Dihydrochloride in an

appropriate solvent (e.g., DMSO).[13]
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Assay Plate Preparation: Add a small volume of the diluted compound or vehicle control to

the wells of a 384-well plate.[13]

Enzyme and Substrate Addition: Add the recombinant PI3K enzyme and the substrate,

phosphatidylinositol-4,5-bisphosphate (PIP2), to each well.[13][14]

Pre-incubation: Gently mix and pre-incubate the plate to allow the inhibitor to bind to the

enzyme.[13]

Reaction Initiation: Initiate the kinase reaction by adding ATP to each well.[13][14]

Incubation: Incubate the plate for a defined period (e.g., 30-60 minutes) at room

temperature.[13][14]

Reaction Termination and Detection: Stop the reaction by adding a stop solution, followed by

HTRF detection reagents.[13][14]

Signal Reading: After a final incubation period, measure the HTRF signal using a compatible

plate reader at emission wavelengths of 620 nm and 665 nm.[15]

Data Analysis: The HTRF signal is inversely proportional to the amount of PIP3 produced.

Calculate the percent inhibition for each concentration of the compound and plot the results

to determine the IC50 value.[13]

Cell Viability Assay (CellTiter-Glo®)
This assay quantifies the number of viable cells in culture after treatment with Copanlisib
Dihydrochloride by measuring ATP levels.
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Workflow for a CellTiter-Glo® cell viability assay.

Methodology:

Cell Seeding: Plate cells in an opaque-walled multiwell plate (e.g., 96-well) at a

predetermined optimal density and allow them to adhere overnight.[1][16][17]
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Compound Treatment: Treat the cells with serial dilutions of Copanlisib Dihydrochloride for

the desired duration (e.g., 72 hours).[16] Include vehicle-only controls.

Reagent Preparation and Addition: Equilibrate the CellTiter-Glo® Reagent and the cell plate

to room temperature.[1][16][17] Add a volume of CellTiter-Glo® Reagent equal to the volume

of cell culture medium in each well.[1][16][17]

Lysis and Signal Stabilization: Mix the contents on an orbital shaker for approximately 2

minutes to induce cell lysis.[1][16][17] Incubate at room temperature for 10 minutes to

stabilize the luminescent signal.[1][16][17]

Luminescence Reading: Measure the luminescence using a luminometer.[16]

Data Analysis: The luminescent signal is directly proportional to the number of viable cells.

Calculate the percentage of cell viability relative to the vehicle-treated control to determine

the effect of the compound.

Conclusion
Copanlisib Dihydrochloride is a well-characterized PI3K inhibitor with significant potential in

oncology research and development. Its potent and selective activity against class I PI3K

isoforms, particularly PI3K-α and PI3K-δ, underscores its therapeutic relevance. The

information and protocols provided in this guide offer a solid foundation for researchers and

scientists working with this compound, enabling further investigation into its biological effects

and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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